2-Imino-1,3-dimethylimidazolidin-4-one hydroiodide

• IUPAC Name: 2-imino-1,3-dimethylimidazolidin-4-one;hydroiodide
• InChI: InChI=1S/C5H9N3O.HI/c1-7-3-4(9)8(2)5(7)6;/h6H,3H2,1-2H3;1H
• InChI Key: VLIUKLMESJCYRF-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(=O)N(C1=N)C.I
• Molecular Formula: C5H10IN3O
• Molecular Weight: 255.06 g/mol

Description

2-Imino-1,3-dimethylimidazolidin-4-one hydroiodide, also known as IDMI, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. IDMI is a cyclic amidine that has been found to exhibit potent catalytic activity in various chemical reactions.

Scientific Research Applications

Synthesis Techniques

2-Imino-1,3-dimethylimidazolidin-4-one hydroiodide is used in various synthesis techniques. For instance, it has been utilized in the efficient one-pot synthesis of 2-imino-1,3-thiazolidin-4-ones under ultrasonic conditions, leading to high yields and shorter reaction times (Mamaghani, Loghmanifar, & Taati, 2011). This demonstrates its role in facilitating quicker and more efficient chemical synthesis processes.

Structural and Theoretical Investigations

Research has also delved into the structural and theoretical aspects of 2-iminoimidazolines, showcasing the use of 2-Imino-1,3-dimethylimidazolidin-4-one hydroiodide in exploring new chemical structures and theories. One study focused on the preparation and X-ray crystal structures of these compounds, offering insights into their structural parameters and electronic structures (Tamm et al., 2007).

Catalytic Applications

In the realm of catalysis, these compounds have been used in creating rare earth and alkaline earth metal complexes. These complexes, featuring 2-imino-1,3-dimethylimidazolidin-4-one hydroiodide, have shown promise as efficient catalysts for hydroamination/cyclization reactions of terminal aminoalkenes and aminoalkynes (Panda et al., 2008). This highlights its potential in enhancing catalytic reactions, which is a critical aspect of chemical manufacturing and research.

Mechanistic Insights in Chemical Reactions

Another area of application involves understanding the mechanisms of chemical reactions. For example, the hydrolysis of 4-imino-imidazolidin-2-ones in acid has provided clear insights into the cyclization of hydantoic acid amides, a crucial reaction in organic chemistry (Angelova, Vassilev, Koedjikov, & Pojarlieff, 2007).

Chemical Synthesis and Purification

Furthermore, this compound is involved in the synthesis of other chemicals, such as trans-4,5-Dihydroxy-2-imidazolidinone and 2,4-Dimethylglycoluril, showcasing its role in the creation and purification of complex organic compounds (Correia et al., 2015).

Future Directions

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Synthesis routes and methods

Procedure details

16.9 g (150 mmol) of creatinine was dissolved in 100 ml of N,N-dimethylformamide. Then, 27.6 g (194 mmol) of methyl iodide was added thereto, and the mixture was heated to 50° C. and stirred at that temperature for 2 hours and further at room temperature overnight. To the reaction mixture, 500 ml of ethyl acetate was added, and crystals were collected by filtration. The obtained crystals were washed with ethyl acetate and dried to obtain 26.2 g of 2-imino-1,3-dimethylimidazolidin-4-one hydroiodide as white crystals.